![molecular formula C17H21ClN2O3S B2771334 1-(2-chlorophenyl)-N-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)methanesulfonamide CAS No. 1421444-67-8](/img/structure/B2771334.png)
1-(2-chlorophenyl)-N-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)methanesulfonamide
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Description
1-(2-chlorophenyl)-N-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)methanesulfonamide is a useful research compound. Its molecular formula is C17H21ClN2O3S and its molecular weight is 368.88. The purity is usually 95%.
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Scientific Research Applications
- Compound X has demonstrated promising antitumor activity in preclinical studies. Researchers have explored its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Further investigations are ongoing to understand its mechanism of action and potential clinical applications .
- Inflammation plays a crucial role in various diseases. Compound X has shown anti-inflammatory effects by modulating key pathways involved in immune responses. Researchers are keen on exploring its potential as a therapeutic agent for inflammatory disorders .
- Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, are characterized by neuronal damage. Compound X has been investigated for its neuroprotective properties, including antioxidant and antiapoptotic effects. Researchers aim to uncover its impact on neuronal survival and function .
- Compound X exhibits antibacterial properties against both Gram-positive and Gram-negative bacteria. Researchers have studied its efficacy in vitro and in animal models. Future work may explore its potential as an alternative to existing antibiotics .
- Organic chemists have utilized Compound X as a building block in synthetic routes. For instance, it serves as a precursor for the synthesis of structurally diverse compounds, including isoquinoline derivatives. These synthetic pathways contribute to drug discovery and development .
- Compound X has been employed in visible-light-promoted C-S cross-coupling reactions. Researchers have harnessed its ability to form C-S bonds under mild conditions, enabling efficient synthesis of aromatic thioethers. This methodology has implications for organic synthesis and green chemistry .
Anticancer Properties
Anti-Inflammatory Applications
Neuroprotective Potential
Antibacterial Activity
Synthetic Applications
Photocatalysis and Cross-Coupling Reactions
These applications highlight the versatility and potential of Compound X in various scientific contexts. As research continues, we anticipate further discoveries and applications for this intriguing compound. 🌟
properties
IUPAC Name |
1-(2-chlorophenyl)-N-[2-[4-(dimethylamino)phenyl]-2-hydroxyethyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21ClN2O3S/c1-20(2)15-9-7-13(8-10-15)17(21)11-19-24(22,23)12-14-5-3-4-6-16(14)18/h3-10,17,19,21H,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKFGISMHPREFQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(CNS(=O)(=O)CC2=CC=CC=C2Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.